N-[1-(1H-benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-thiophenecarboxamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)-5-methylpyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H13N5OS/c1-10-9-14(19-15(22)13-7-4-8-23-13)21(20-10)16-17-11-5-2-3-6-12(11)18-16/h2-9H,1H3,(H,17,18)(H,19,22)
• InChI Key: SODVKBJTCGPUPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=CS2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C16H13N5OS
• Molecular Weight: 323.4 g/mol

Description

N-[1-(1H-benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as BMTP-11 and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of BMTP-11 involves the inhibition of the mitochondrial enzyme complex II, also known as succinate dehydrogenase (SDH). This leads to the accumulation of succinate, which in turn activates the hypoxia-inducible factor (HIF) pathway. The activation of this pathway leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
BMTP-11 has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer therapy. It has also been shown to inhibit tumor growth in various animal models. BMTP-11 has been shown to induce apoptosis in cancer cells by activating the HIF pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BMTP-11 in lab experiments is its selectivity towards cancer cells. This allows for targeted therapy and minimizes the damage to normal cells. However, one of the limitations of using BMTP-11 is its low solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for the study of BMTP-11. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the development of more effective drug delivery systems to improve the solubility and bioavailability of BMTP-11. Additionally, further studies are needed to fully understand the mechanism of action of BMTP-11 and its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of BMTP-11 involves a multi-step process that starts with the reaction of 2-bromoacetophenone with 2-aminobenzimidazole. This is followed by the reaction of the resulting compound with 3-methyl-1H-pyrazole-5-carboxylic acid, and finally, the reaction of the resulting compound with 2-thiophenecarboxylic acid. The final product is obtained after purification and characterization.

Scientific Research Applications

BMTP-11 has been extensively studied for its potential applications in cancer research. It has been shown to selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. BMTP-11 has also been studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's disease.